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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034 Get Quote

A comprehensive review of the available scientific literature reveals a significant scarcity of in-

depth technical information regarding Mixidine (CAS Number: 27737-38-8). Despite targeted

searches using its chemical name, N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methylpyrrolidin-2-imine,

and the alternative identifier McN-1589, detailed pharmacological data, mechanistic studies,

and specific experimental protocols remain largely unavailable in the public domain.

This guide summarizes the limited information that has been identified and highlights the

current knowledge gaps.

Chemical and Physical Properties
Based on publicly accessible chemical databases, the fundamental properties of Mixidine
have been collated.
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Property Value Source

CAS Number 27737-38-8 N/A

Molecular Formula C₁₅H₂₂N₂O₂ N/A

Molecular Weight 262.35 g/mol N/A

IUPAC Name

N-[2-(3,4-

dimethoxyphenyl)ethyl]-1-

methylpyrrolidin-2-imine

N/A

Synonyms
McN-1589, Mixidina,

Mixidinum
N/A

Pharmacological Profile: A Knowledge Gap
A thorough search of scientific literature and patent databases did not yield any specific studies

detailing the pharmacodynamics or pharmacokinetics of Mixidine. While the chemical structure

suggests potential cardiovascular or neurological activity, there is no published evidence to

support a specific mechanism of action.

Initial searches often resulted in information pertaining to other cardiovascular drugs such as

Moxonidine and Clonidine. It is crucial to distinguish Mixidine from these compounds, as they

are distinct chemical entities.

Synthesis and Experimental Protocols
Information regarding the synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methylpyrrolidin-2-

imine is not readily available in peer-reviewed journals. While general synthetic routes for

related pyrrolidine derivatives exist, a specific, detailed protocol for Mixidine could not be

located.

Consequently, no experimental protocols for biological assays, preclinical, or clinical studies

involving Mixidine can be provided at this time.

Signaling Pathways and Mechanism of Action
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The absence of pharmacological data for Mixidine means that its mechanism of action and

any associated signaling pathways are unknown. It is not possible to create the requested

diagrams of signaling pathways, experimental workflows, or logical relationships due to this

lack of foundational research.

Conclusion
The user's request for an in-depth technical guide on Mixidine (CAS 27737-38-8) cannot be

fulfilled due to the profound lack of available scientific data. The core requirements, including

the presentation of quantitative data, detailed experimental protocols, and visualizations of

signaling pathways, cannot be met.

For researchers, scientists, and drug development professionals interested in this compound,

the current state of knowledge suggests that Mixidine is either a sparsely researched chemical

entity or the relevant studies are not publicly accessible. Further investigation would require de

novo research to characterize its synthesis, chemical properties, and biological activities.

To cite this document: BenchChem. [An In-Depth Technical Guide to Mixidine (CAS Number:
27737-38-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213034#mixidine-cas-number-27737-38-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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